Cas no 1175-37-7 (phenylmaltoside)

phenylmaltoside structure
phenylmaltoside structure
Product Name:phenylmaltoside
CAS No:1175-37-7
MF:C18H26O11
MW:418.392446994781
CID:895365
Update Time:2025-04-19

phenylmaltoside Chemical and Physical Properties

Names and Identifiers

    • phenylmaltoside
    • (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-phenoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • alpha-D-Glucopyranoside, phenyl 4-O-alpha-D-glucopyranosyl-
    • Phenyl 4-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
    • Phenyl-alpha-D-maltoside
    • Inchi: 1S/C18H26O11/c19-6-9-11(21)12(22)14(24)18(27-9)29-16-10(7-20)28-17(15(25)13(16)23)26-8-4-2-1-3-5-8/h1-5,9-25H,6-7H2
    • InChI Key: TYALKKBMRDZWLW-UHFFFAOYSA-N
    • SMILES: OCC1C(O)C(O)C(O)C(OC2C(CO)OC(OC3C=CC=CC=3)C(O)C2O)O1

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
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